Cas no 306288-83-5 ((2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile
• CAS No: 306288-83-5
• MF: C₁₉H₁₆N₂OS
• MW: 320.408143043518
• CID: 6503310
• Update Time: 2025-07-08

(2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(2,4-dimethylphenyl)-α-[(5-methyl-2-furanyl)methylene]-

• Inchi： 1S/C19H16N2OS/c1-12-4-7-17(13(2)8-12)18-11-23-19(21-18)15(10-20)9-16-6-5-14(3)22-16/h4-9,11H,1-3H3
• InChI Key： RGUWQWZBJSSALS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C=C2C)N=C1C(=CC1=CC=C(C)O1)C#N

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 476.3±55.0 °C(Predicted)
• pka: -0.88±0.10(Predicted)

Additional information on (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile

Recent Advances in the Study of (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile (CAS: 306288-83-5)

The compound (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile (CAS: 306288-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The structural uniqueness of (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile, characterized by its thiazole and furan moieties, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with key biological targets, providing valuable insights for drug design.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating cellular signaling pathways associated with inflammation and cancer progression. Notably, studies have shown that (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile exhibits low cytotoxicity at therapeutic concentrations, making it a viable candidate for further preclinical development. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to optimize its therapeutic potential.

Recent advancements in synthetic methodologies have also been reported, enabling more efficient and scalable production of this compound. Innovations in catalytic systems and reaction conditions have improved yields and reduced the environmental impact of its synthesis. These developments are crucial for facilitating large-scale production and subsequent clinical trials.

In conclusion, (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(5-methylfuran-2-yl)prop-2-enenitrile (CAS: 306288-83-5) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Ongoing research efforts are focused on further elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. The findings summarized in this brief underscore the compound's significance in contemporary medicinal chemistry and its potential to address unmet medical needs.